Cas no 1213269-98-7 (Vatiquinone)

• Product Name: Vatiquinone
• CAS No: 1213269-98-7
• MF: C₂₉H₄₄O₃
• MW: 440.657869338989
• CID: 2601203
• PubChem ID: 46184405
• Update Time: 2024-11-03

Vatiquinone Chemical and Physical Properties

Names and Identifiers

• VATIQUINONE
• 2-[(3R,6E,10E)-3-hydroxy-3,7,11,15-tetramethylhexadeca-6,10,14-trienyl]-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
• 2-[(3R,6E,10E)-3-Hydroxy-3,7,11,15-tetramethyl-6,10,14-hexadecatrien-1-yl]-3,5,6-trimethyl-2,5-cyclohexadiene-1,4-dione
• EPI 743
• alpha-Tocotrienol quinone
• 6O85FK9I0X
• Vatiquinone [USAN:INN]
• Vatiquinone (JAN/USAN)
• (R)-Alpha-Tocotrienol Quinone
• LNOVHERIIMJMDG-XZXLULOTSA-N
• BCP21072
• DB11917
• D10407
• Q27265220
• EPI 743;EPI743; Vatiquinone; alpha-Tocotrienol quinone
• EPI-743
• Vatiquinone (JAN/USAN/INN)
• US11584728, Compound Vatiquinone
• PTC-743
• EX-A5566
• UNII-6O85FK9I0X
• VATIQUINONE [INN]
• HY-16772
• SCHEMBL14639355
• MS-27922
• DTXSID90153231
• Vatiquinone [USAN]
• DA-58965
• NS00072856
• G14570
• alpha Tocotrienol quinone
• VATIQUINONE [JAN]
• 1213269-98-7
• 2-[(3R,6E,10E)-3-Hydroxy-3,7,11,15-tetramethylhexadeca-6,10,14-trien-1-yl]-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
• CS-0012384
• 2-((R,6E,10E)-3-hydroxy-3,7,11,15-tetramethylhexadeca-6,10,14-trien-1-yl)-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
• .alpha.-tocotrienol quinone
• AKOS040754343
• PTC743
• CHEMBL1812161
• SCHEMBL503125
• BDBM594069
• 2,5-Cyclohexadiene-1,4-dione, 2-((3R,6e,10E)-3-hydroxy-3,7,11,15-tetramethyl-6,10,14-hexadecatrien-1-yl)-3,5,6-trimethyl-
• Vatiquinone

• Inchi： 1S/C29H44O3/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8,32)19-17-26-25(7)27(30)23(5)24(6)28(26)31/h12,14,16,32H,9-11,13,15,17-19H2,1-8H3/b21-14+,22-16+/t29-/m1/s1
• InChI Key： LNOVHERIIMJMDG-XZXLULOTSA-N
• SMILES： O[C@](C)(CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)CCC1C(C(C)=C(C)C(C=1C)=O)=O

Computed Properties

• Exact Mass: 440.32904526g/mol
• Monoisotopic Mass: 440.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 7.4

Experimental Properties

• Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.1E-4 g/L) (25 ºC),

Vatiquinone Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids